(E)-3-(2-chlorophenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H18ClN3O2S/c21-17-6-2-1-4-14(17)7-8-18(25)24-10-3-5-15(12-24)19-22-23-20(26-19)16-9-11-27-13-16/h1-2,4,6-9,11,13,15H,3,5,10,12H2/b8-7+
• InChI Key: ZOHBOACCJVNXDN-BQYQJAHWSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C=CC2=CC=CC=C2Cl)C3=NN=C(O3)C4=CSC=C4
• Isomeric SMILES: C1CC(CN(C1)C(=O)/C=C/C2=CC=CC=C2Cl)C3=NN=C(O3)C4=CSC=C4
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C20H18ClN3O2S and its molecular weight is 399.89. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(2-chlorophenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(2-chlorophenyl)-1-(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)prop-2-en-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Thiophene/Phenyl-Piperidine Hybrid Chalcones : A study by Parvez et al. (2014) focused on synthesizing novel chalcones, which are closely related to the compound . These compounds were characterized by their molecular structures and non-classical hydrogen bonding interactions.

Biological Activities

• Antibacterial Properties : Khalid et al. (2016) researched derivatives of 1,3,4-oxadiazole for their antibacterial properties, indicating potential applications in combating bacterial infections.
• Cytotoxic Evaluation : Research by Adimule et al. (2014) on 1,3,4-oxadiazoles containing 5-phenyl thiophene moiety, a structure similar to the specified compound, showed significant cytotoxic properties against cancer cell lines.
• Potential in Alzheimer’s Disease Treatment : A study by Rehman et al. (2018) on derivatives of 1,3,4-oxadiazole explored their potential as drug candidates for Alzheimer’s disease, particularly targeting enzyme inhibition.

Molecular Interactions and Stability

• Thermal Studies : The thermal properties and stability of related 1,3,4-oxadiazoles were investigated by Arora et al. (2012), providing insight into their behavior under different temperature conditions.